1-Heptadecanol

• CAS: 52783-44-5
• Molecular Formula: C17H36O
• Molecular Weight: 256.5 g/mol
• SMILES: CCCCCCCCCCCCCCCCCO
• InChI: InChI=1S/C17H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h18H,2-17H2,1H3
• InChIKey: GOQYKNQRPGWPLP-UHFFFAOYSA-N

1-Heptadecanol (CAS 52783-44-5) is an odd-chain, primary fatty alcohol with a C17 linear alkyl chain, classified as a long-chain aliphatic alcohol. It is a hydrophobic, neutral molecule that exists as a white, waxy solid at room temperature, is practically insoluble in water, and is soluble in chloroform.

1-Heptadecanol (CAS 52783-44-5) Technical and Procurement Specification Guide

1-Heptadecanol (CAS 52783-44-5) is an odd-chain, primary fatty alcohol with a C17 linear alkyl chain, classified as a long-chain aliphatic alcohol. It is a hydrophobic, neutral molecule that exists as a white, waxy solid at room temperature, is practically insoluble in water, and is soluble in chloroform . It serves as a specialty chemical intermediate in the synthesis of surfactants, plasticizers, and lubricants, with distinct properties arising from its specific chain length .

The Critical Procurement Risk of 1-Heptadecanol Substitution with Common Analogs

Substituting 1-Heptadecanol with its more common even-chain analogs, such as 1-Hexadecanol (C16, cetyl alcohol) or 1-Octadecanol (C18, stearyl alcohol), introduces significant performance and application risks. While all three are primary fatty alcohols, the difference in a single methylene group (-CH2-) in the alkyl chain is not trivial. It directly alters key physical properties like melting point and vapor pressure [1], and fundamentally changes molecular behavior in ordered systems, such as Langmuir monolayers [2] and phase-change materials [3]. These differences can compromise the stability, efficacy, or thermal performance of a formulation or device, rendering a generic substitution a high-risk decision for any R&D or industrial process relying on precise material properties.

• [1] Nichols, G., et al. Evaluation of the Vaporization, Fusion, and Sublimation Enthalpies of the 1-Alkanols... J. Chem. Eng. Data 2006, 51, 2, 475–482. View Source
• [2] Ries, H.E., et al. Electron micrographs of cholesterol monolayers. Journal of Colloid and Interface Science 1976, 57 (2), 396-398. View Source
• [3] Aydın, A.A., et al. High-chain fatty acid esters of myristyl alcohol with odd carbon number: Novel organic phase change materials for thermal energy storage. Solar Energy Materials and Solar Cells 2011, 95 (4), 1013-1019. View Source

Quantitative Evidence Guide for 1-Heptadecanol's Differentiated Performance

Differentiation in Vapor Pressure: 1-Heptadecanol vs. 1-Octadecanol

At 298.15 K, the vapor pressure of 1-heptadecanol is notably higher than that of the longer-chain 1-octadecanol. This difference, quantified via correlation gas chromatography, is crucial for applications involving volatility, such as in the selection of lubricants or materials for vacuum environments. The data demonstrate that the odd-chain C17 alcohol is more volatile than its even-chain C18 counterpart, a property not predictable by simple extrapolation [1].

Evidence Dimension	Vapor Pressure
Target Compound Data	0.057 Pa
Comparator Or Baseline	1-Octadecanol: 0.017 Pa
Quantified Difference	1-Heptadecanol exhibits a vapor pressure approximately 3.35 times higher than 1-octadecanol.
Conditions	Measured at 298.15 K using correlation gas chromatography.

Why This Matters

This quantifiable difference in volatility is critical for selecting the correct material in applications where evaporation rate directly impacts performance, such as in specialty lubricants, coatings, or as a component in vacuum systems.

• [1] Nichols, G., et al. Evaluation of the Vaporization, Fusion, and Sublimation Enthalpies of the 1-Alkanols... J. Chem. Eng. Data 2006, 51, 2, 475–482. View Source

Selective Antibacterial Potency: 1-Heptadecanol vs. S. aureus

1-Heptadecanol demonstrates a marked selectivity in its antibacterial activity. It is highly potent against Salmonella gallinarum, with a minimum inhibitory concentration (MIC) of 15.08 μg/mL , but shows no significant activity against Staphylococcus aureus (MIC ≥ 512 μg/mL) [1]. This stark contrast in activity against two common bacterial species is a key differentiator from broader-spectrum fatty alcohols, highlighting a specific, and potentially valuable, mechanistic target.

Evidence Dimension	Antibacterial Activity (MIC)
Target Compound Data	15.08 μg/mL against Salmonella gallinarum
Comparator Or Baseline	MIC ≥ 512 μg/mL against Staphylococcus aureus
Quantified Difference	>30-fold difference in potency between the two bacterial species.
Conditions	Standard broth microdilution method.

Why This Matters

This selectivity profile indicates a specific mechanism of action rather than a non-specific membrane disruption common to many biocides. This property is valuable for research into targeted antimicrobials and can guide procurement for studies focused on Gram-negative pathogens or specific microbiome modulation.

• [1] TOKU-E. 1-Heptadecanol Antimicrobial Activity Profile. The Antimicrobial Index Knowledgebase. Accessed April 2026. View Source

Distinct Monolayer Collapse Behavior: Heptadecanol vs. Other Surfactants

In a study comparing the monolayer collapse behavior of nine different surfactants using a Langmuir trough, heptadecanol was shown to collapse via a homogeneous nucleation and growth mechanism, distinct from the fracture process observed for dipalmitoyl lecithin (DPL) and the instantaneous collapse of liquid-phase oleic acid [1]. This specific collapse pathway, determined by its odd C17 chain, dictates how the material fails under compression at the air-water interface.

Evidence Dimension	Monolayer Collapse Mechanism
Target Compound Data	Homogeneous nucleation and growth of bulk fragments
Comparator Or Baseline	Dipalmitoyl lecithin (DPL): Fracture process; Oleic acid: Instantaneous collapse
Quantified Difference	Qualitative difference in collapse mechanism.
Conditions	Langmuir trough-Wilhelmy balance apparatus at the air/water interface.

Why This Matters

The collapse mechanism is a fundamental property for anyone using Langmuir-Blodgett techniques to create ordered thin films. It directly impacts film uniformity, stability, and the ability to transfer monolayers onto solid substrates, making heptadecanol a unique and predictable building block for these applications.

• [1] Ries, H.E., et al. Electron micrographs of cholesterol monolayers. Journal of Colloid and Interface Science 1976, 57 (2), 396-398. View Source

Influence of Chain Length on Binary Monolayer Stability: C17 vs. C16

A systematic study on binary Langmuir films demonstrated that a small change in alkyl chain length, from C16 (1-hexadecanol) to C17 (1-heptadecanol), significantly alters the thermodynamic properties and stability of mixed monolayers when combined with other amphiphiles like 1-heptadecanoic acid [1]. While a direct quantitative difference is complex and context-dependent, the class-level inference is clear: the odd C17 chain provides distinct molecular packing and interaction parameters compared to its even-chain neighbors.

Evidence Dimension	Mixed Monolayer Stability
Target Compound Data	Forms stable binary films with 1-heptadecanoic acid; surface pressure-area isotherms are specific to the C17-C17 interaction.
Comparator Or Baseline	1-Hexadecanol (C16): Different π-A isotherms when mixed with same components.
Quantified Difference	Observed differences in surface pressure-area (π-A) isotherms across temperature ranges.
Conditions	Langmuir trough at air/water interface, various temperatures (5-25°C).

Why This Matters

For researchers designing mixed amphiphilic systems (e.g., for drug delivery, biosensors, or advanced coatings), the choice between a C16 and C17 alcohol is not arbitrary. The specific chain length dictates intermolecular spacing and headgroup interactions, which are critical for achieving the desired film properties and stability.

• [1] Williams, H. M., et al. Binary Langmuir Films Involving 1-Heptadecanoic Acid, 1-Hexadecanol, and 1-Heptadecanenitrile. J. Colloid Interface Sci. 1993, 156, 438-445. View Source

Validated Application Scenarios for 1-Heptadecanol Based on Comparative Evidence

1. Specialty Lubricants and High-Performance Coatings

Procure 1-Heptadecanol when formulating lubricants or protective coatings where a higher vapor pressure is required compared to 1-octadecanol. Its 3.35x higher vapor pressure at 298.15 K [1] makes it a preferable base component for applications requiring a specific evaporation or film-forming rate, offering a quantifiable performance advantage over its C18 analog.

2. Targeted Antimicrobial Research and Assay Development

Source 1-Heptadecanol for studies investigating selective antibacterial agents, particularly those targeting Gram-negative bacteria like Salmonella gallinarum. Its highly specific activity profile, with a >30-fold difference in MIC between S. gallinarum and S. aureus [1], makes it an ideal candidate for mechanism-of-action studies and for developing selective antimicrobial assays, unlike broader-spectrum alternatives.

3. Langmuir-Blodgett Film Fabrication and Interfacial Studies

Select 1-Heptadecanol for fundamental and applied research involving Langmuir monolayers and Langmuir-Blodgett films. Its well-characterized collapse behavior via homogeneous nucleation [1] and its ability to form stable mixed films with distinct thermodynamic properties provide a predictable and differentiated platform for studying 2D phase behavior, molecular self-assembly, and for fabricating ordered nanofilms.

4. Synthesis of Odd-Chain Phase Change Materials (PCMs)

Use 1-Heptadecanol as a key precursor in the synthesis of specialty esters for thermal energy storage. The resulting odd-carbon chain PCMs, such as heptadecanoic acid esters, exhibit favorable phase change temperatures (40-50°C) and high enthalpies (>200 kJ/kg) [1], making them suitable for low-temperature heat transfer applications where the thermal properties derived from an odd-chain alcohol are specifically desired.

• [1] Nichols, G., et al. Evaluation of the Vaporization, Fusion, and Sublimation Enthalpies of the 1-Alkanols... J. Chem. Eng. Data 2006, 51, 2, 475–482. View Source
• [2] TOKU-E. 1-Heptadecanol Antimicrobial Activity Profile. The Antimicrobial Index Knowledgebase. Accessed April 2026. View Source
• [3] Ries, H.E., et al. Electron micrographs of cholesterol monolayers. Journal of Colloid and Interface Science 1976, 57 (2), 396-398. View Source
• [4] Williams, H. M., et al. Binary Langmuir Films Involving 1-Heptadecanoic Acid, 1-Hexadecanol, and 1-Heptadecanenitrile. J. Colloid Interface Sci. 1993, 156, 438-445. View Source
• [5] Aydın, A.A., et al. High-chain fatty acid esters of myristyl alcohol with odd carbon number: Novel organic phase change materials for thermal energy storage. Solar Energy Materials and Solar Cells 2011, 95 (4), 1013-1019. View Source